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Compound of Interest

Compound Name: 1-Chloro-2-methoxynaphthalene

CAS No.: 13101-92-3

Cat. No.: B175985

Get Quote

1-Chloro-2-methoxynaphthalene is a substituted naphthalene derivative of significant interest

in synthetic organic chemistry. Its unique electronic and steric properties, arising from the

chloro and methoxy substituents on the naphthalene core, make it a valuable precursor for the

synthesis of more complex molecular architectures.[1] The strategic placement of the chlorine

atom provides a reactive handle for various transformations, including metal-catalyzed cross-

coupling reactions, while the electron-donating methoxy group influences the reactivity and

regioselectivity of subsequent chemical modifications.[1]

This guide will delve into the fundamental aspects of 1-chloro-2-methoxynaphthalene,

offering both theoretical insights and practical, actionable protocols. The primary focus is to

equip researchers with the knowledge to not only synthesize and characterize this compound

but also to understand the underlying chemical principles that govern its reactivity. This

understanding is crucial for its effective utilization in multi-step synthetic campaigns, particularly

in the development of novel active pharmaceutical ingredients (APIs).[1]
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The molecular structure of 1-chloro-2-methoxynaphthalene consists of a naphthalene ring

system substituted with a chlorine atom at the C1 position and a methoxy group at the C2

position. The presence of the electron-donating methoxy group activates the naphthalene ring

towards electrophilic substitution, while the chlorine atom acts as a leaving group in

nucleophilic substitution reactions under specific conditions.

A summary of its key physicochemical properties is presented in Table 1.

Property Value Source

Molecular Formula C₁₁H₉ClO [2][3]

Molecular Weight 192.64 g/mol [1][2]

CAS Number 13101-92-3 [1][2]

Appearance Tan to white solid [2]

Melting Point 67-68 °C [2]

Storage
Sealed in dry, room

temperature conditions
[2]

Synthesis of 1-Chloro-2-methoxynaphthalene
The synthesis of 1-chloro-2-methoxynaphthalene is most efficiently achieved through the

electrophilic chlorination of 2-methoxynaphthalene. The methoxy group is a strong activating

group and ortho-, para-director. Due to steric hindrance at the C3 position (the other ortho

position), the incoming electrophile (Cl⁺) is predominantly directed to the C1 position.

Reaction Mechanism: Electrophilic Aromatic
Substitution
The reaction proceeds via a classical electrophilic aromatic substitution mechanism. A

chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS), generates

an electrophilic chlorine species. The electron-rich naphthalene ring of 2-methoxynaphthalene

attacks the electrophile, forming a resonance-stabilized carbocation intermediate (a sigma

complex). Subsequent loss of a proton from the C1 position restores aromaticity and yields the
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final product, 1-chloro-2-methoxynaphthalene. The use of a catalyst like iron(III) chloride can

enhance the reaction rate with milder chlorinating agents like NCS.[1]

Step 1: Precursor Synthesis

Step 2: Chlorination
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2-Methoxynaphthalene

Methylating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Strategic Importance of 1-Chloro-2-
methoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175985/docs#introduction-the-strategic-importance-
of-1-chloro-2-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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